Cas no 7757-82-6 (Sodium sulfate)

Sodium sulfate is a white \ odorless \ bitter crystal or powder with hygroscopicity. It is used in medicine as salting out agent \ coagulant, and also in papermaking \ glass \ printing and dyeing \ synthetic fiber \ tanning and other industries

Sodium sulfate structure

Product Name:Sodium sulfate

CAS No:7757-82-6

Molecular Formula:Na₂O₄S

Molecular Weight:142.0421

MDL:MFCD00003504

CID:47742

PubChem ID:24852268

Sodium sulfate Properties

Names and Identifiers

- Sodium sulfate
- DETERGENT SALT CAKE
- GLAUBER'S SALT
- KJELDAHL CATALYST TABLETS SODIUM SULFATE
- NATRII SULFAS
- SALT CAKE
- SODIUM SULPHATE
- SULFATE STANDARD SOLUTION
- Anhydrous sodium sulfate
- Bisodium sulfate
- Crimidesa
- Crude sodium sulfate
- dibasicsodiumsulfate
- Disodium monosulfate
- Disodium sulfate
- Disodium sulphate
- Sodium sulfate anhydrous
- Sodium sulfate monoclinic
- Sodiumsulfate-anhydrous
- Sodium Sulphate Anhydrous
- anhydrous sodium carbonate
- anhydrous sodium formate
- anhydrous sodium sulphate
- sodium carbonate powder
- sodium carbonate solution
- sodium formaite
- sodium formate powder
- sodium formiate
- SODIUM SULFATE ANHYDROUS PESTANAL
- Sodium sulfate anhyfrous
- solid sodium carbonate
- Sulfuricacid disodium salt (8CI,9CI)
- Kemsol
- Sodium sulfate, anhydrous
- Thenardite
- Sulfuric acid disodium salt
- Sodium sulfate (2:1)
- sodiumsulfate
- Sulfuric acid, sodium salt
- Dibasic sodium sulfate
- Natriumsufat
- Natriumsulfat (German)
- Sulfate, sodium
- Sulfuric acid sodium salt (1:2)
- Sodium sulfate (Na2SO4)
- Sulfuric acid, disodium salt
- sodium sulfide
- Sodium Sulfate
- Transparent powder for ink
- Sodium Sulfate Aqueous Solution
- Transparent Powder
- Na2SO4
- NATRII SULFAS ANHYDRICUS
- AKOS015833463
- Anhydous sodium sulfate (JP17)
- Na2O4S
- SODIUM SULFATE ANHYDROUS [WHO-DD]
- SODIUM SULFATE, ANHYDROUS (EP MONOGRAPH)
- Sodium sulphate
- EINECS 270-211-2
- Sodium sulfate, p.a., 99.0-101.0%, reag. ISO
- Sodium sulfate, BioUltra, anhydrous, >=99.0% (T)
- SODIUM SULFATE
- Sodium sulfate, tested according to Ph.Eur., anhydrous
- NS00081401
- Sodium sulfate, dried (TN)
- Sodium sulfate, >=99.0%, plant cell culture tested
- Sodium sulfate, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
- Sodium sulfate, AR, anhydrous, >=99.5%
- 7757-82-6
- disodium;sulfate
- NATRII SULFAS ANHYDRICUS [WHO-IP LATIN]
- Sulfuric acid sodium salt
- CHEBI:32149
- Sodium sulfate, 99.9955% (metals basis)
- Sodium sulfate, ReagentPlus(R), >=99.0%
- EINECS 268-773-9
- 7757-82-6 (anhyd.)
- Glaubers salt
- Sodium sulfate, >=99.99% trace metals basis
- HSDB 5042
- SODIUM SULFATE ANHYDROUS (USP MONOGRAPH)
- Caswell No. 793
- ANHYDROUS SODIUM SULFATE (MART.)
- Sodium sulphate anhydrous
- E514
- SAL MIRABILIS ANHYDRICUS
- SODIUM SULFATE ANHYDROUS (II)
- DTXSID1021291
- 36KCS0R750
- SODIUM SULFATE [HSDB]
- S0566
- EC 231-820-9
- Salt cake
- Sulfuric acid disodium salt, anhydrous
- EPA Pesticide Chemical Code 005604
- Sodium sulfate, SAJ first grade, >=99.0%, powder
- SODIUM SULFATE, ANHYDROUS [EP MONOGRAPH]
- Sodium sulfate, ACS reagent, >=99.0%, anhydrous, granular
- MFCD00003504
- Tox21_201045
- Sodium sulfate, purum, anhydrous, >=99.0% (T)
- Sodium Sulfate Anhydrous; Sodium sulphate
- Sodium sulfate, dried [JAN]
- Natriumsulfat
- Sodium sulfate, for HPLC, 99.0-101.0% (T)
- ANHYDROUS SODIUM SULFATE [MART.]
- SODIUM SULFATE ANHYDROUS [ORANGE BOOK]
- NCGC00258598-01
- SODIUM SULFATE ANHYDROUS [USP MONOGRAPH]
- SODIUM SULFATE COMPONENT OF SUPREP BOWEL PREP KIT
- Sodium sulfate anyhdrous
- Sodium sulphate, anhydrous
- SODIUM SULFATE, ANHYDROUS [WHO-IP]
- 15124-09-1
- CHEMBL233406
- Sodium sulfate, JIS special grade, >=99.0%
- ANHYDROUS SODIUM SULFATE [JAN]
- NSC 403914
- 13759-07-4
- SDA 17-062-04
- SODIUM SULFATE ANHYDROUS [II]
- Sodium sulfate, SAJ first grade, >=99.0%, beads
- SULFURIC ACID DISODIUM SALT, ANHYDROUS [WHO-IP]
- DTXCID601291
- NSC-403914
- Sodium sulfate, Trace metals grade, 99.99%
- Sodium sulfate sodium salt (Na2SO4)
- Sodium sulfate, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), >=99%
- EINECS 231-820-9
- BCP13313
- SODIUM SULFATE [MI]
- DB-231847
- UNII-36KCS0R750
- Sodium sulfate, ACS reagent
- Sodium sulfate, BioXtra, >=99.0%
- EINECS 268-366-6
- Sodium sulfate, dried
- Na sulphate
- CAS-7757-82-6
- Thenardite (Na2(SO4))
- D01732
- AI3-02398
- Sodium sulfate, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., anhydrous, >=99.0%
- Sodium sulfate, Vetec(TM) reagent grade, 99%
- Sodium sulfate, dried (JAN)
- Q211737
- Sodium sulfate, anhydrous, granular, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
- Sodium sulfate, meets USP testing specifications
- Sodium sulfate, ACS reagent, >=99.0%, anhydrous, powder
- SODIUM SULFATE ANHYDROUS [USP-RS]
- DB09472
- Sodium sulfate, LR, anhydrous, >=99%
- +Expand
- MDL： MFCD00003504
- InChIKey： PMZURENOXWZQFD-UHFFFAOYSA-L
- Inchi： 1S/2Na.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
- SMILES： S(=O)(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

Exact Mass: 141.93100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 141.931
Topological Polar Surface Area: 88.6
Heavy Atom Count: 7
Complexity: 62.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 88.6

Experimental Properties

LogP: -0.25720
PSA: 88.64000
Merck: 8680
Refractive Index: 1.484
Water Partition Coefficient: 18.5MG/L
Boiling Point: 1700ºC
Melting Point: 884 °C (lit.)
Vapor Pressure: No data available
Flash Point: No data available
Solubility: H2O: 1 M at 20 °C, clear, colorless
Color/Form: White crystalline powder with moisture absorption
PH: 5.2-8.0 (50g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Incompatible with strong acids, aluminium, magnesium, strong bases. Hygroscopic.
Solubility: Insoluble in ethanol, soluble in water, soluble in glycerol
Sensitiveness: Hygroscopic
Density: 2.68 g/mL at 25 °C(lit.)

Sodium sulfate Security Information

RTECS：WE1650000
WGK Germany：1
Safety Instruction： S24/25
Risk Phrases：R36
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：room temp
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：warning
TSCA：Yes
FLUKA BRAND F CODES：3

Sodium sulfate Customs Data

Customs Data：

China Customs Code:
2833190000

Sodium sulfate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB48390-100g	Sodium sulfate, anhydrous	7757-82-6	99%	100g	$4.00	2024-04-19
Oakwood	044702-25g	Sodium sulfate, anhydrous	7757-82-6	99.5%	25g	$10.00	2024-07-19
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	S0566-300G	Sodium Sulfate	7757-82-6		300g	¥210.00	2024-04-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	239313-500G	Sodium sulfate	7757-82-6	99.0%	500g	¥853.18	2023-10-09